Cas no 75288-80-1 (2-methyl-1-benzothiophene-7-carboxylic acid)
75288-80-1 structure
Product Name:2-methyl-1-benzothiophene-7-carboxylic acid
CAS No:75288-80-1
MF:C10H8O2S
MW:192.234321594238
MDL:MFCD08706244
CID:558675
PubChem ID:12623903
Update Time:2025-04-19
2-methyl-1-benzothiophene-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1-benzothiophene-7-carboxylic acid
- 2-Methylbenzo[b]thiophene-7-carboxylic acid
- Benzo[b]thiophene-7-carboxylicacid, 2-methyl-
- 2-methylbenzo<b>thiophen-7-carboxylic acid
- SCHEMBL2435598
- DTXSID80504758
- EN300-23024563
- 75288-80-1
- 2-METHYLBENZO[B]THIOPHENE-7-CARBOXYLICACID
- A915204
- AKOS006289072
- IETMKXQKHOGTJS-UHFFFAOYSA-N
- G55744
- DB-303436
-
- MDL: MFCD08706244
- Inchi: 1S/C10H8O2S/c1-6-5-7-3-2-4-8(10(11)12)9(7)13-6/h2-5H,1H3,(H,11,12)
- InChI Key: IETMKXQKHOGTJS-UHFFFAOYSA-N
- SMILES: S1C(C)=CC2C=CC=C(C(=O)O)C1=2
Computed Properties
- Exact Mass: 192.02500
- Monoisotopic Mass: 192.0245
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5
- XLogP3: 2.9
Experimental Properties
- PSA: 65.54000
- LogP: 2.90790
2-methyl-1-benzothiophene-7-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Keep in dark place,Sealed in dry,2-8°C
2-methyl-1-benzothiophene-7-carboxylic acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-methyl-1-benzothiophene-7-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM153717-1g |
2-methylbenzo[b]thiophene-7-carboxylic acid |
75288-80-1 | 95% | 1g |
$660 | 2021-06-09 | |
| Chemenu | CM153717-1g |
2-methylbenzo[b]thiophene-7-carboxylic acid |
75288-80-1 | 95% | 1g |
$*** | 2023-05-29 | |
| Alichem | A169003681-1g |
2-Methylbenzo[b]thiophene-7-carboxylic acid |
75288-80-1 | 95% | 1g |
$579.36 | 2023-09-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9327-100MG |
2-methyl-1-benzothiophene-7-carboxylic acid |
75288-80-1 | 95% | 100MG |
¥ 844.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9327-250MG |
2-methyl-1-benzothiophene-7-carboxylic acid |
75288-80-1 | 95% | 250MG |
¥ 1,353.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9327-500MG |
2-methyl-1-benzothiophene-7-carboxylic acid |
75288-80-1 | 95% | 500MG |
¥ 2,257.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9327-1G |
2-methyl-1-benzothiophene-7-carboxylic acid |
75288-80-1 | 95% | 1g |
¥ 3,379.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9327-5G |
2-methyl-1-benzothiophene-7-carboxylic acid |
75288-80-1 | 95% | 5g |
¥ 10,137.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9327-10G |
2-methyl-1-benzothiophene-7-carboxylic acid |
75288-80-1 | 95% | 10g |
¥ 16,896.00 | 2023-04-04 | |
| Enamine | EN300-23024563-0.05g |
2-methyl-1-benzothiophene-7-carboxylic acid |
75288-80-1 | 95% | 0.05g |
$118.0 | 2024-06-20 |
2-methyl-1-benzothiophene-7-carboxylic acid Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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